Cas no 63978-64-3 (1,3,5-Trioxepane,6-methyl-2,4-bis(trichloromethyl)-)

• Product Name: 1,3,5-Trioxepane,6-methyl-2,4-bis(trichloromethyl)-
• CAS No: 63978-64-3
• MF: C₇H₈Cl₆O₃
• MW: 352.854617118835
• CID: 503825
• PubChem ID: 115467
• Update Time: 2025-04-19

1,3,5-Trioxepane,6-methyl-2,4-bis(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trioxepane,6-methyl-2,4-bis(trichloromethyl)-
• 6-methyl-2,4-bis(trichloromethyl)-1,3,5-trioxepane
• SC-1781
• 4-19-00-04721 (Beilstein Handbook Reference)
• 1,3,6-Trioxepane, 2,7-bis (trichloromethyl)-4-methyl-
• 2,7-Bis(trichloromethyl)-4-methyl-1,3,6-trioxepane
• 63978-64-3
• BRN 0156178
• DTXSID10981492

• Inchi： 1S/C7H8Cl6O3/c1-3-2-14-4(6(8,9)10)16-5(15-3)7(11,12)13/h3-5H,2H2,1H3
• InChI Key： YCVQMQUVPRRJEC-UHFFFAOYSA-N
• SMILES： ClC(C1OC(C(Cl)(Cl)Cl)OCC(C)O1)(Cl)Cl

Computed Properties

• Exact Mass: 349.86074
• Monoisotopic Mass: 349.86
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 345°C at 760 mmHg
• Flash Point: 123.6°C
• Refractive Index: 1.511
• PSA: 27.69